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Compound of Interest

Compound Name: Boc-trans-3-hydroxy-L-proline

Cat. No.: B062213 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Boc-trans-3-hydroxy-L-proline is a synthetic derivative of the non-standard amino acid trans-

3-hydroxy-L-proline. The introduction of the tert-butyloxycarbonyl (Boc) protecting group on the

amino functional group makes it a crucial building block in peptide synthesis and drug

discovery. Its unique stereochemistry and functionalization provide a valuable tool for creating

novel peptides with enhanced stability and bioactivity, as well as for the synthesis of complex

pharmaceutical agents. This guide provides an in-depth overview of its chemical properties,

synthesis protocols, and applications in scientific research and development.

Physicochemical Properties
Boc-trans-3-hydroxy-L-proline is a white to pale yellow solid.[1] Its key quantitative properties

are summarized in the table below for easy reference and comparison.
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Property Value Reference

Molecular Weight 231.25 g/mol [2][3]

Molecular Formula C₁₀H₁₇NO₅ [2][3][4]

CAS Number 187039-57-2 [2]

Purity ≥97% [5]

Form Solid [5]

InChI Key
JLDHXHPQMBNKMC-

BQBZGAKWSA-N
[5]

Synthesis Protocols
The synthesis of Boc-trans-3-hydroxy-L-proline typically involves the protection of the amino

group of trans-3-hydroxy-L-proline. A general and efficient method for the synthesis of Boc-L-

hydroxyproline is outlined below.[6]

Experimental Protocol: Synthesis of Boc-L-
hydroxyproline[7]

Dissolution: Dissolve L-hydroxyproline in water.

Addition of Boc Anhydride: Under stirring, slowly add di-tert-butyl dicarbonate (Boc₂O).

pH Adjustment and Reaction: While stirring, add an aqueous solution of sodium hydroxide

dropwise until the pH of the solution is greater than 7. Heat the reaction mixture to 40-45 °C

and continue until the reaction is complete.

Precipitation and Isolation: Cool the reaction mixture to 0-5 °C. Adjust the pH to 2.0-2.5 with

an acid, which will cause the target product to precipitate out of the solution.

Purification: The precipitated Boc-L-hydroxyproline can be collected by filtration. The

resulting solid is then washed and dried to yield the final product.
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This method takes advantage of the high solubility of L-hydroxyproline in water and the

insolubility of its Boc-protected counterpart, allowing for a straightforward separation and

purification process.[6]

A logical workflow for this synthesis is depicted in the following diagram:

Synthesis of Boc-L-hydroxyproline
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Pure Boc-L-hydroxyproline
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A flowchart illustrating the key steps in the synthesis of Boc-L-hydroxyproline.

Applications in Research and Development
Boc-trans-3-hydroxy-L-proline is a valuable building block in several areas of chemical and

pharmaceutical research.

Peptide Synthesis
The primary application of this compound is in solid-phase peptide synthesis (SPPS). The Boc

protecting group prevents the amino group from participating in unwanted side reactions during

peptide chain elongation. The hydroxyl group on the proline ring can be used to introduce

conformational constraints or as a site for further functionalization, leading to peptides with

enhanced biological activity and stability.[3] It is particularly useful in the creation of cyclic

peptides, which often exhibit improved bioactivity.[3]

Drug Development
This modified amino acid serves as a crucial intermediate in the synthesis of various

pharmaceutical compounds.[3] For instance, Boc-L-hydroxyproline is utilized in the preparation

of Fosinopril, an angiotensin-converting enzyme (ACE) inhibitor used to treat hypertension and

heart failure. Its ability to mimic natural amino acids makes it a valuable component in the

design of novel therapeutics, especially those targeting neurological disorders.[3]

Biological Significance and Metabolism of trans-3-
hydroxy-L-proline
While Boc-trans-3-hydroxy-L-proline is a synthetic molecule, its core structure, trans-3-

hydroxy-L-proline, is a naturally occurring amino acid found in proteins like collagen.[7]

Understanding the metabolic fate of the unprotected form provides context for its potential

biological roles and degradation pathways.

In humans, trans-3-hydroxy-L-proline is degraded by the enzyme trans-3-hydroxy-L-proline

dehydratase.[7][8] This enzyme converts it to Δ¹-pyrroline-2-carboxylate (Pyr2C), which can

then be further metabolized.[8] This metabolic pathway is significant as it represents a

previously less understood aspect of human amino acid metabolism.[8]
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The metabolic pathway of trans-3-hydroxy-L-proline can be visualized as follows:

Metabolic Pathway of trans-3-hydroxy-L-proline

trans-3-hydroxy-L-proline

trans-3-hydroxy-L-proline
dehydratase

Δ¹-pyrroline-2-carboxylate
(Pyr2C)

Further Metabolism

Click to download full resolution via product page

The metabolic degradation pathway of trans-3-hydroxy-L-proline in humans.

The formation of trans-3-hydroxy-L-proline residues in certain proteins can also play a role in

cell signaling and the regulation of cellular processes.[7]

Conclusion
Boc-trans-3-hydroxy-L-proline is a chemically significant molecule with a well-defined set of

physicochemical properties. Its synthesis is achievable through established protocols, and its

applications in peptide synthesis and drug development are extensive. For researchers and

scientists in these fields, a thorough understanding of this compound's characteristics and

utility is essential for the advancement of novel therapeutic and research agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b062213?utm_src=pdf-custom-synthesis
https://www.biorxiv.org/content/10.1101/2021.12.14.470456v1.full.pdf
https://www.arkat-usa.org/get-file/20078/
https://www.chemimpex.com/products/16533
https://pubs.acs.org/doi/10.1021/jacs.8b05807
http://orgsyn.org/demo.aspx?prep=v91p0137
https://patents.google.com/patent/CN114436930A/en
https://patents.google.com/patent/CN114436930A/en
https://pubmed.ncbi.nlm.nih.gov/34342708/
https://pubmed.ncbi.nlm.nih.gov/34342708/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3381129/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3381129/
https://www.benchchem.com/product/b062213#boc-trans-3-hydroxy-l-proline-molecular-weight
https://www.benchchem.com/product/b062213#boc-trans-3-hydroxy-l-proline-molecular-weight
https://www.benchchem.com/product/b062213#boc-trans-3-hydroxy-l-proline-molecular-weight
https://www.benchchem.com/product/b062213#boc-trans-3-hydroxy-l-proline-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b062213?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b062213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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